Epoxides
Epoxides, also known as oxiranes, are a class of organic compounds characterized by the presence of an epoxy ring (a three-membered ring consisting of one oxygen atom and two carbon atoms). These compounds have a wide range of applications due to their unique chemical properties. Epoxides can be prepared from a variety of starting materials including olefins through peracetic acid or peroxybenzoic acid oxidation, or by the reaction of carbonyl compounds with sodium hypochlorite.
Their reactivity arises from the strained epoxy ring, making epoxides versatile intermediates in organic synthesis. The opening of the ring can be induced under various conditions such as the presence of acids, bases, water, and certain transition metals. This property allows for the conversion of epoxides into a wide array of valuable products including glycols, alcohols, and polymeric materials.
Epoxides find extensive use in adhesives, coatings, pharmaceuticals, agriculture, and as intermediates in the production of polymers such as polyethylene terephthalate (PET). Their chemical versatility and ease of modification make them indispensable in modern industrial chemistry.

Structure | Chemical Name | CAS | MF |
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2-(Methoxymethyl)oxirane | 930-37-0 | C4H8O2 |
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Butadiene monoxide | 930-22-3 | C4H6O |
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2-Cyclopropyl-2-ethyloxirane | 1493640-51-9 | C7H12O |
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Oxiraneacetic acid, (2S)- | 109462-43-3 | C4H6O3 |
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((Nonyloxy)methyl)oxirane | 68609-96-1 | C36H72O6 |
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Butyl glycidyl ether | 2426-08-6 | C7H14O2 |
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2-methyl-2-propyloxirane | 3657-41-8 | C6H12O |
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Poloxamer 188 | 691397-13-4 | C3H6O.C2H4O |
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Glycidol Standard | 556-52-5 | C3H6O2 |
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1-oxaspiro[2.4]heptane | 185-60-4 | C6H10O |
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